Cas no 380367-48-6 (BDY 630-X, SE)

• Product Name: BDY 630-X, SE
• CAS No: 380367-48-6
• MF: C₃₃H₃₁BN₄O₆F₂S
• MW: 660.495
• CID: 2089546
• Update Time: 2025-07-02

BDY 630-X, SE Chemical and Physical Properties

Names and Identifiers

• BDY 630-X, SE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on BDY 630-X, SE

Introduction to Compound with CAS No. 380367-48-6 and Product Name BDY 630-X, SE

The compound with the CAS number 380367-48-6 and the product name BDY 630-X, SE represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique chemical properties and potential applications in various therapeutic areas. The molecular structure of this compound, characterized by its specific functional groups and stereochemistry, makes it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can interact selectively with biological targets. The compound 380367-48-6, under the product name BDY 630-X, SE, has shown remarkable potential in this regard. Its ability to modulate biological pathways without significant off-target effects has made it a subject of intense research. The compound's chemical stability and solubility profile further enhance its suitability for various pharmaceutical applications.

One of the most intriguing aspects of BDY 630-X, SE is its mechanism of action. Preliminary studies have indicated that it can interact with specific proteins involved in cell signaling pathways, leading to altered cellular responses. This interaction is highly specific, which minimizes the risk of side effects associated with broader-spectrum compounds. The compound's ability to penetrate cell membranes efficiently also contributes to its potential as a therapeutic agent.

The synthesis of 380367-48-6 involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The use of advanced catalytic systems and purification techniques ensures high yields and purity, which are crucial for pharmaceutical applications. The research team responsible for developing this compound has leveraged cutting-edge technology to optimize its synthesis, making it both cost-effective and scalable for industrial production.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of BDY 630-X, SE at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how the compound interacts with biological targets. These computational studies have been instrumental in guiding experimental efforts and improving the design of subsequent analogs.

The potential applications of 380367-48-6 are vast and span multiple therapeutic areas. In oncology, for instance, the compound has shown promise in preclinical studies as an inhibitor of key enzymes involved in tumor growth. Its ability to selectively target cancer cells while sparing healthy cells makes it an attractive option for further development. Additionally, research suggests that it may have applications in neurodegenerative diseases, where it could potentially modulate pathways associated with cognitive decline.

Infectious diseases are another area where BDY 630-X, SE holds significant promise. The compound's mechanism of action suggests that it could be effective against a range of pathogens by interfering with essential biological processes. This broad-spectrum activity makes it a valuable candidate for developing new antibiotics or antiviral agents. Furthermore, its stability under various conditions enhances its suitability for formulation into different drug delivery systems.

The regulatory landscape for novel compounds like 380367-48-6 is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential to ensure safety and efficacy. The research team has been proactive in addressing these requirements, ensuring that the compound meets all necessary standards before moving into clinical trials.

As part of ongoing research efforts, clinical trials are being conducted to evaluate the safety and efficacy of BDY 630-X, SE in humans. These trials are designed to provide comprehensive data on its pharmacokinetics, pharmacodynamics, and potential side effects. The results from these trials will be critical in determining its future as a viable therapeutic option.

The development of 380367-48-6 also underscores the importance of interdisciplinary collaboration in modern drug discovery. Combining expertise from chemistry, biology, pharmacology, and computer science has been instrumental in advancing our understanding of this compound's potential. Such collaborative approaches are likely to become increasingly important as we strive to develop more effective treatments for complex diseases.

In conclusion, the compound with CAS number 380367-48-6 and product name BDY 630-X, SE represents a significant breakthrough in chemical and biomedical research. Its unique properties and potential applications make it a promising candidate for further development into new therapeutic agents. As research continues and clinical trials progress, we can expect to see more insights into its full potential and how it can contribute to improving patient outcomes.